BENGHE Methodological & Application

Check Availability & Pricing

Application of Water Quality Modeling in the Poti
River, Teresina: A Methodological Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Teresina
Cat. No.: B1222245
Get Quote
\ J

Authored for: Researchers, scientists, and environmental professionals.

Introduction

The Poti River, a significant tributary of the Parnaiba River, faces considerable environmental
pressure as it flows through Teresina, the capital of Piaui, Brazil.[1][2] Uncontrolled urban
expansion and the discharge of untreated sewage have led to a decline in water quality,
impacting the aquatic ecosystem and limiting the river's uses.[1][2] This document provides
detailed application notes and protocols for water quality modeling of the Poti River, based on
the pioneering study by Oliveira Filho and Lima Neto, which utilized the QUAL-UFMG model.[1]
[2] The aim is to offer a comprehensive guide for researchers and professionals seeking to
replicate, adapt, or expand upon this modeling work to support water resource management in
the region.

The primary focus of the initial modeling efforts was a 36.8 km stretch of the Poti River within
the urban area of Teresina.[1][2] The QUAL-UFMG model was employed to simulate the
behavior of key water quality parameters: Dissolved Oxygen (DO), Biochemical Oxygen
Demand (BOD), and thermotolerant coliforms.[1][2] This choice of model and parameters
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allows for a robust assessment of the river's self-purification capacity and the impact of
pollution loads.

Data Presentation

The following tables summarize the quantitative data collected in the foundational study by
Oliveira Filho and Lima Neto in April 2014, which serves as the basis for the modeling protocols
described herein.

Table 1: Characteristics of Monitored Sewage Discharge Points along the Poti River in
Teresina.
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Thermotoleran

Point ID Description Flow (m3/s) BODs (mglL) t Coliforms
(MPN/100mL)

Stormwater

PEO1 Gallery - Poti 0.04 120 2.00E+07
Velho
Stormwater

PEO2 0.03 110 1.80E+07
Gallery - Mafua
Stormwater

PEO3 0.05 150 2.50E+07
Gallery - Centro
Stormwater

PEO4 0.06 180 3.00E+07
Gallery - llhotas
Stormwater

PEO5 Gallery - Séo 0.04 130 2.20E+07
Joao
Stormwater

PEO6 0.07 200 3.50E+07
Gallery - Jockey
Stormwater

PEO7 ) 0.05 160 2.80E+07
Gallery - Fatima
Stormwater

PEOS8 ] 0.08 220 4.00E+07
Gallery - Ininga
Stormwater

PEO9 Gallery - Morada  0.04 140 2.40E+07
do Sol
Stormwater

PE10 0.06 170 2.90E+07
Gallery - Planalto
ETE-LESTE

PE11 0.20 60 1.00E+06
Effluent
Stormwater

PE12 Gallery - 0.03 100 1.50E+07
Extrema
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Stormwater
PE13 ] 0.05 140 2.30E+07
Gallery - Angelim

Source: Adapted from Oliveira Filho & Lima Neto (2018)

Table 2: Water Quality Data from Monitoring Points along the Poti River in Teresina.

) Thermotoleran
Distance from

Point ID DO (mglL) BODs (mg/L) t Coliforms
start (km)
(MPN/100mL)
PRO 0.0 6.5 2.0 800
PR1 9.2 5.8 3.5 5000
PR2 18.4 5.2 4.8 12000
PR3 27.6 4.5 6.2 25000
PR4 36.8 4.0 7.5 40000

Source: Adapted from Oliveira Filho & Lima Neto (2018)

Table 3: Calibrated Coefficients for the QUAL-UFMG Model for the Poti River.

Coefficient Description Value
Kd (d-) Deoxygenation coefficient 0.35
Ka (d1) Reaeration coefficient 2.50
Kb (d™1) Bacterial decay coefficient 0.50

Source: Adapted from Oliveira Filho & Lima Neto (2018)[1]

Experimental Protocols

The following protocols are based on the methodologies employed in the Poti River water
guality modeling study and are supplemented with standard analytical procedures.

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1222245/docs?utm_src=pdf-body#application-of-water-quality-modeling-in-the-poti-river-teresina-a-methodological-guide
https://www.scielo.br/j/esa/a/f3hLfrDNL5kdRrbcnLtJbfD/?format=html&lang=pt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Field Sampling Protocol

Objective: To collect representative water samples from the Poti River and sewage discharge
points for physicochemical and bacteriological analysis.

Materials:
e GPS device for recording coordinates of sampling points.

o Calibrated portable multi-parameter probe for in-situ measurement of Dissolved Oxygen
(DO), pH, and temperature.

» Sterilized sample bottles for collecting water for bacteriological analysis (thermotolerant
coliforms).

o Amber glass bottles for collecting water for Biochemical Oxygen Demand (BOD) analysis.
o Cooler with ice packs for sample preservation during transport.

» Field data sheets for recording observations and in-situ measurements.

Procedure:

o Sampling Point Location: Navigate to the pre-defined monitoring points (as listed in Tables 1
and 2) using a GPS device.

 In-situ Measurements: At each river monitoring point (PR0O-PR4), measure and record DO,
pH, and water temperature using a calibrated portable multi-parameter probe.

o Sample Collection (River):
o Rinse the sample bottles three times with the river water to be sampled.

o Collect water samples from the center of the river channel at a depth of approximately 20-
30 cm below the surface.

o For bacteriological analysis, use sterilized bottles and leave a small air gap to facilitate
mixing before analysis.
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o For BOD analysis, completely fill the amber glass bottles to prevent the inclusion of air
bubbles.

o Sample Collection (Sewage Discharge Points):

o Carefully collect samples directly from the discharge flow of the stormwater galleries
(PEO1-PE13).

o Follow the same bottle rinsing and filling procedures as for the river samples.
o Sample Preservation and Transport:
o Label all sample bottles clearly with the point ID, date, and time of collection.

o Place all collected samples in a cooler with ice packs immediately after collection to
maintain a temperature of approximately 4°C.

o Transport the samples to the laboratory for analysis within 6 hours of collection.

Laboratory Analysis Protocols

a) Biochemical Oxygen Demand (BODs)

Objective: To determine the amount of dissolved oxygen consumed by aerobic biological
organisms in a water sample over a 5-day period.

Method: Dilution Method (APHA 5210 B)
Procedure:

o Sample Preparation: Homogenize the water sample. If necessary, prepare dilutions of the
sample using specially prepared dilution water.

« Initial DO Measurement: Measure the initial dissolved oxygen concentration of the sample
(or its dilution) using a calibrated DO meter.

 Incubation: Fill two BOD bottles with the sample (or dilution). Seal the bottles, ensuring no air
bubbles are trapped. Place one bottle for immediate analysis of initial DO and incubate the
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other in the dark at 20°C for 5 days.

o Final DO Measurement: After 5 days, measure the final dissolved oxygen concentration in
the incubated bottle.

e Calculation: Calculate the BODs as the difference between the initial and final DO
concentrations, adjusted for the dilution factor.

b) Thermotolerant (Fecal) Coliforms

Objective: To enumerate thermotolerant coliform bacteria, which are indicators of fecal
contamination.

Method: Multiple-Tube Fermentation Technique (APHA 9221 E)
Procedure:

o Presumptive Test: Inoculate a series of fermentation tubes containing lauryl tryptose broth
with appropriate decimal dilutions of the water sample. Incubate at 35 = 0.5°C for 24-48
hours. The formation of gas in any of the tubes constitutes a positive presumptive test.

o Confirmed Test: Transfer a loopful of culture from each positive presumptive tube to a tube of
brilliant green lactose bile broth. Incubate at 44.5 £ 0.2°C for 24 + 2 hours. Gas formation in
this broth confirms the presence of thermotolerant coliforms.

e Calculation: Determine the Most Probable Number (MPN) of thermotolerant coliforms per
100 mL of the sample by referring to MPN statistical tables, based on the number of positive
confirmed test tubes in each dilution.

Water Quality Modeling Protocol (QUAL-UFMG)

Objective: To simulate the spatial variation of DO, BOD, and thermotolerant coliforms along the
studied stretch of the Poti River using the QUAL-UFMG model.

Software: QUAL-UFMG (a spreadsheet-based model)

Methodology:
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» Model Setup:
o River Segmentation: Divide the 36.8 km river stretch into smaller, uniform reaches.

o Input Data: Enter the physical characteristics of the river, such as the length of each reach,
and the initial conditions at the start of the modeled section (Point PRO0), including flow
rate, temperature, DO, BOD, and thermotolerant coliform concentrations (from Table 2).

e Pollution Load Input:

o For each reach that receives a discharge, input the location, flow rate, and pollutant
concentrations (BOD and thermotolerant coliforms) from the corresponding sewage
discharge point (from Table 1).

e Model Calibration:

o Coefficient Adjustment: Adjust the model's kinetic coefficients (Kd, Ka, and Kb) to minimize
the difference between the model's output and the observed field data from the river
monitoring points (PR1-PR4). The calibrated coefficients for the Poti River study are
provided in Table 3.

o Goodness-of-Fit: Evaluate the model's performance using statistical indicators such as the
mean deviation and the Nash-Sutcliffe efficiency coefficient. The original study achieved
mean deviations of up to 20% and Nash-Sutcliffe coefficients higher than 0.75, indicating a
good fit.[1]

e Scenario Simulation:

o Once calibrated, use the model to simulate different scenarios. For example, the original
study simulated scenarios for minimum (Q90) and maximum (Q1o) flow conditions to
assess the river's water quality under different hydrological regimes.

o Other potential scenarios could include the implementation of new wastewater treatment
plants, changes in land use, or the effects of climate change on river flow.

Visualization of Workflows and Relationships
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Caption: Workflow for water quality assessment and modeling of the Poti River.
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Caption: Key factors influencing Poti River water quality and the role of modeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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